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Compound of Interest

Compound Name: Ethyl propenyl ether

Cat. No.: B1310799

CAS Number: 928-55-2 Molecular Formula: CsH100

This technical guide provides an in-depth overview of ethyl propenyl ether, a versatile reagent
in organic synthesis. The document is tailored for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical properties, experimental
applications, and relevant reaction pathways.

Core Chemical and Physical Properties

Ethyl propenyl ether, also known as 1-ethoxypropene, is a colorless, flammable liquid. It
exists as a mixture of (E) and (Z) isomers. The compound is characterized by its ether
functional group linked to a propenyl group.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for ethyl propenyl
ether.

Table 1: Physicochemical Properties of Ethyl Propenyl Ether
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Property Value Source(s)
Molecular Weight 86.13 g/mol [1112]
Boiling Point 67-76 °C [1][2][3]
Melting Point -140 °C (estimate) [3]
Density 0.778 g/mL at 25 °C [11[3]
Refractive Index (n20/D) 1.398 [1][3]
Flash Point -18 °C (-2 °F) [3]
Water Solubility Soluble [3]
Appearance C.:Ieér colorless to light yellow 3]
liquid

Table 2: Safety and Hazard Information

Identifier Description Source(s)

Hazard Codes

F (Flammable), Xi (Irritant)

[3]

Risk Statements

R11 (Highly flammable),
R36/37/38 (Irritating to eyes,

respiratory system and skin)

[3]

Safety Statements

S16 (Keep away from sources
of ignition), S26 (In case of
contact with eyes, rinse
immediately with plenty of
water and seek medical
advice), S36/37/39 (Wear
suitable protective clothing,
gloves and eye/face

protection)

[3]

Hazard Class

3

[3]

Packing Group

[3]
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Key Experimental Protocols and Applications

Ethyl propenyl ether is a valuable intermediate in various organic syntheses, primarily utilized

for its reactivity in cycloaddition reactions, as an acyl anion equivalent, and in the formation of

other key organic structures.[1] While not biologically active itself, it serves as a crucial building

block in the synthesis of more complex molecules, including pharmaceuticals.[3]

Synthesis of Ethyl Propenyl Ether

The industrial synthesis of ethyl propenyl ether can be achieved through several methods:

Pyrolysis of Acetals: This method involves the pyrolysis of the corresponding acetals over
pumice or sodium bisulfate (NaHSOa), which typically yields a mixture of (E) and (Z)
isomers.[1]

Isomerization of Allyl Ethers: Pure (>97%) (E) isomers of propenyl ethers can be prepared
via the isomerization of allyl alkyl ethers, catalyzed by Hz-activated (1,5-
Cyclooctadiene)bis(methyldiphenylphosphine)iridium(l) Hexafluorophosphate.[1]

Acid-Catalyzed Reaction: A common laboratory-scale synthesis involves the acid-catalyzed
reaction of ethanol with allyl chloride.[3]

Primary Applications in Organic Synthesis

Condensation with Acetals to form a,3-Unsaturated Aldehydes: Ethyl propenyl ether reacts
with acetals in a condensation reaction to yield a,3-unsaturated aldehydes, which are
important intermediates in the synthesis of many organic compounds.[1]

Cycloaddition Reactions: The double bond in ethyl propenyl ether makes it a suitable
substrate for [4+2] and [2+2] cycloaddition reactions, allowing for the construction of various
cyclic systems.[1]

Transvinylation to Prepare Allyl Vinyl Ethers: Ethyl propenyl ether can undergo
transvinylation reactions to produce allyl vinyl ethers.[1] These products are notable for their
subsequent participation in Claisen rearrangements.

The Claisen Rearrangement
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Allyl vinyl ethers, which can be synthesized from ethyl propenyl ether, undergo a thermal[4]
[4]-sigmatropic rearrangement known as the Claisen rearrangement. This powerful carbon-
carbon bond-forming reaction proceeds through a concerted, six-membered cyclic transition
state to form y,0-unsaturated carbonyl compounds.[4][5] The reaction is exothermic and the
mechanism is intramolecular.[6]

Visualized Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate key processes involving
ethyl propenyl ether.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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